4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide

• IUPAC Name: 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide
• InChI: InChI=1S/C15H18N2O3/c1-12(18)13-5-3-6-14(11-13)20-10-4-7-15(19)17(2)9-8-16/h3,5-6,11H,4,7,9-10H2,1-2H3
• InChI Key: ZBGIKUJVNUXQFL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCCCC(=O)N(C)CC#N
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• CAS No.: 1311938-23-4

Description

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide is a synthetic organic compound with a complex molecular structure It is characterized by the presence of an acetylphenoxy group, a cyanomethyl group, and a methylbutanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Acetylphenoxy Intermediate: This step involves the acetylation of phenol to form 3-acetylphenol.

Introduction of the Cyanomethyl Group: The next step involves the reaction of 3-acetylphenol with a cyanomethylating agent to introduce the cyanomethyl group.

Formation of the Methylbutanamide Backbone: The final step involves the reaction of the intermediate with a suitable amide-forming reagent to form the methylbutanamide backbone.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-acetylphenoxy)benzonitrile
• Methyl (2-acetylphenoxy)acetate
• (3-acetylphenoxy)acetic acid

Uniqueness

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.